molecular formula C11H9BrN2O2 B8601676 3-bromo-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid

3-bromo-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid

Cat. No. B8601676
M. Wt: 281.10 g/mol
InChI Key: YGKWHAVWUPNZLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-bromo-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid is a useful research compound. Its molecular formula is C11H9BrN2O2 and its molecular weight is 281.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-bromo-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-bromo-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-bromo-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid

Molecular Formula

C11H9BrN2O2

Molecular Weight

281.10 g/mol

IUPAC Name

3-bromo-4-(2-methylpyrazol-3-yl)benzoic acid

InChI

InChI=1S/C11H9BrN2O2/c1-14-10(4-5-13-14)8-3-2-7(11(15)16)6-9(8)12/h2-6H,1H3,(H,15,16)

InChI Key

YGKWHAVWUPNZLV-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CC=N1)C2=C(C=C(C=C2)C(=O)O)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

To a solution of methyl 3-bromo-4-(1-methyl-1H-pyrazol-5-yl)benzoate (275 mg, 093 mmol) in MeOH (10 mL) was added NaOH solution (2.5 M, 3.72 mL, 9.3 mmol). After 12 h at 25° C., the solution was partitioned between H2O-DCM and the pH of the aqueous phase was adjusted to ˜4 with 6N HCl solution. The aqueous phase was washed several times with DCM and the combined organic fractions were dried over Na2SO4 and concentrated to afford the title compound as a white solid (230.1 mg, 88%): LC-MS (ES) m/z=282 (M+H)+.
Quantity
275 mg
Type
reactant
Reaction Step One
Name
Quantity
3.72 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Yield
88%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.